3-(4-Morpholin-4-ylthieno[3,2-d]pyrimidin-2-yl)phenol

• CAS No.: 371943-05-4
• Product Name: 3-(4-Morpholin-4-ylthieno[3,2-d]pyrimidin-2-yl)phenol
• Molecular Formula: C16H15N3O2S
• Molecular Weight: 313.4 g/mol
• IUPAC Name: 3-(4-morpholin-4-ylthieno[3,2-d]pyrimidin-2-yl)phenol
• Standard InChI: InChI=1S/C16H15N3O2S/c20-12-3-1-2-11(10-12)15-17-13-4-9-22-14(13)16(18-15)19-5-7-21-8-6-19/h1-4,9-10,20H,5-8H2
• Standard InChIKey: XXLAEKOWCYJOKK-UHFFFAOYSA-N
• SMILES: C1COCCN1C2=NC(=NC3=C2SC=C3)C4=CC(=CC=C4)O
• Canonical SMILES: C1COCCN1C2=NC(=NC3=C2SC=C3)C4=CC(=CC=C4)O
• Description: Phosphatidylinositol 3-kinase (PI3K) catalyzes the phosphorylation of the 3/' hydroxyl position of PIs to produce the second messengers PtdIns-(3,4)-P2 and PtdIns-(3,4,5)-P3. PI3Kα, β, and δ are class 1A enzymes composed of p110 and p85 subunits, whereas PI3Kγ is a class 1B PI3K composed of a p110 catalytic subunit and a p101 or p84 regulatory subunit. PI3Kα inhibitor 2 is a selective inhibitor of PI3Kα with IC50 values of 2, 16, 660, and 220 nM for the α, β, γ, and 2Cβ isoforms, respectively. It inhibits PKA, KDR, PKCα, and cyclin E/Cdk2 significantly less effectively (IC50 = 91, 3.4, 466, and 28 µM, respectively). PI3Kα inhibitor 2 inhibits A375 melanoma cell proliferation with an IC50 value of 580 nM.
• Synonyms: PI3Kα Inhibitor 2;Phosphatidylinositol 3-Kinase α Inhibitor 2
• Reference: 1.Rameh, L.E., and Cantley, L.C. The role of phosphoinositide 3-kinase lipid products in cell function. The Journal of Biological Chemisty 274, 8347-8350 (1999).
• PubChem Compound: 9901372
• Last Modified: Nov 11 2021